Cas no 180207-53-8 (2-Thiazolecarbonitrile,4-(2-hydroxyethyl)-)

• Product Name: 2-Thiazolecarbonitrile,4-(2-hydroxyethyl)-
• CAS No: 180207-53-8
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 113396
• PubChem ID: 45121869
• Update Time: 2025-04-18

2-Thiazolecarbonitrile,4-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile,4-(2-hydroxyethyl)-
• 2-Thiazolecarbonitrile, 4-(2-hydroxyethyl)-
• 4-(2-hydroxyethyl)thiazole-2-carbonitrile
• 180207-53-8

• Inchi： 1S/C6H6N2OS/c7-3-6-8-5(1-2-9)4-10-6/h4,9H,1-2H2
• InChI Key： WXJIWAPGEUAFQH-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC(=C1)CCO

Computed Properties

• Exact Mass: 154.02018
• Monoisotopic Mass: 154.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 56.91